![molecular formula C13H14N2O4 B2837258 5-[2-(2H-1,3-benzodioxol-5-yl)ethyl]-5-methylimidazolidine-2,4-dione CAS No. 1052562-60-3](/img/structure/B2837258.png)
5-[2-(2H-1,3-benzodioxol-5-yl)ethyl]-5-methylimidazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Compounds with a benzodioxole moiety are common in medicinal chemistry and have a wide range of biological activities . They are often used as building blocks in the synthesis of complex molecules due to their unique chemical properties .
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques such as FTIR, HRMS, 1H-NMR, and 13C-NMR .Chemical Reactions Analysis
The chemical reactions involving benzodioxole derivatives can vary widely depending on the other functional groups present in the molecule. For instance, they can undergo reactions like N-alkylation, acylation, and many others .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound such as solubility, melting point, boiling point, etc., can be determined using various experimental techniques .Scientific Research Applications
Antidiabetic and Antihyperglycemic Activities
- The design, synthesis, and antihyperglycemic evaluation of benzimidazole-thiazolidinedione hybrids have been explored, revealing significant antidiabetic action through insulin sensitization mechanisms. The compounds demonstrated increased mRNA expression of PPARγ and GLUT-4, strategic targets in diabetes management (Abraham Gutiérrez-Hernández et al., 2019).
Antimicrobial Activity
- Synthesis and evaluation of substituted imidazolidinediones and thioxoimidazolidinones have shown antimicrobial activities. These compounds, synthesized via condensation reactions from aromatic aldehydes, have exhibited in vitro activity against various microorganisms, highlighting their potential as antimicrobial agents (J F Albuquerque et al., 1999).
Anticancer Activity
- Novel synthesis approaches have led to the development of 5-(4-methyl-benzylidene)-thiazolidine-2,4-dione derivatives with significant antiproliferative activity against various human cancer cell lines. These compounds have been evaluated for their potential as anticancer agents, with certain derivatives exhibiting potent effects (S. Chandrappa et al., 2008).
Electrochemical Studies
- Investigations into the electrochemical oxidation of hydantoins, including benzylideneimidazolidine-2,4-diones, have provided insights into their electrochemical behavior and potential applications in biochemical actions. These studies offer a foundation for understanding the structural-activity relationships of these compounds (Erum Nosheen et al., 2012).
Mechanism of Action
Mode of Action
While precise details are lacking, we can infer that benzodioxolyl-methylimidazolidinedione likely interacts with cellular components or proteins involved in essential processes. Its mode of action could involve:
- Microtubule Disruption : Many anticancer agents target microtubules, which play a critical role in cell division. By modulating microtubule assembly, these agents induce mitotic blockade and apoptosis. It’s possible that benzodioxolyl-methylimidazolidinedione affects microtubule dynamics, leading to cell cycle arrest and cell death .
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that similar benzodioxole derivatives have been found to inhibit cyclooxygenase (COX), an enzyme that plays a crucial role in the biosynthesis of prostaglandins . These compounds have shown potent activity against both COX1 and COX2 enzymes .
Cellular Effects
Similar benzodioxole derivatives have shown cytotoxic activity against the HeLa cervical cancer cell line . These compounds have been found to exhibit good selectivity between cancer cells and normal cells .
Molecular Mechanism
Similar benzodioxole derivatives have been found to cause cell cycle arrest at the S phase and induce apoptosis in cancer cells .
Properties
IUPAC Name |
5-[2-(1,3-benzodioxol-5-yl)ethyl]-5-methylimidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O4/c1-13(11(16)14-12(17)15-13)5-4-8-2-3-9-10(6-8)19-7-18-9/h2-3,6H,4-5,7H2,1H3,(H2,14,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMLBSYGGFAJKGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)NC(=O)N1)CCC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.